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Compound of Interest

Compound Name: N,3,5-trihydroxybenzamide

CAS No.: 30697-84-8

Cat. No.: B1628004

Get Quote

Executive Summary & Compound Profile
N,3,5-trihydroxybenzamide (

, MW 169.13 g/mol ) represents a structural hybrid of a resorcinol core and a hydroxamic acid
zinc-binding group. Precise spectroscopic validation is critical due to the compound's
propensity for hydrolysis to 3,5-dihydroxybenzoic acid and the potential for Lossen
rearrangement artifacts during mass spectrometry.

This guide provides a validated reference standard for 1H NMR (DMSO-

) and ESI-MS/MS (Negative Mode), emphasizing the mechanistic causality behind observed
signals.

Compound Identity[1][2][3]
IUPAC Name: 3,5-dihydroxy-N-hydroxybenzamide

Common Synonyms: 3,5-Dihydroxybenzohydroxamic acid; Resorcinohydroxamic acid.

Molecular Formula:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1628004#bc-rfq
https://www.benchchem.com/product/b1628004/docs?utm_src=pdf-body#comprehensive-spectroscopic-characterization-of-n-3-5-trihydroxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exact Mass: 169.0375 Da

Synthesis & Sample Preparation Workflow
To ensure spectral integrity, the compound is best synthesized via the methyl ester

intermediate to avoid the harsh conditions of acid chloride generation which can degrade the

polyphenolic core.

Validated Synthesis Route (Methyl Ester Method)
Esterification: 3,5-dihydroxybenzoic acid

Methyl 3,5-dihydroxybenzoate (MeOH/H2SO4).

Hydroxaminolysis: Methyl ester +

/ KOH

N,3,5-trihydroxybenzamide.

3,5-Dihydroxybenzoic Acid Reflux (MeOH/H2SO4)
Esterification Methyl 3,5-Dihydroxybenzoate

 -H2O NH2OH·HCl / KOH
0°C to RT

N,3,5-Trihydroxybenzamide
(Precipitate)

 -MeOH

Click to download full resolution via product page

Figure 1: Two-step synthesis workflow minimizing phenolic oxidation.

1H NMR Spectroscopy: Protocol & Analysis
Solvent Selection: DMSO-

is the mandatory solvent. Protic solvents (MeOH-

, D2O) will exchange the labile hydroxamic and phenolic protons, erasing critical diagnostic
signals.

Experimental Protocol
Sample Mass: Dissolve 5–10 mg of dry N,3,5-trihydroxybenzamide in 0.6 mL DMSO-
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(99.9% D).

Tube: Use a high-precision 5mm NMR tube to minimize shimming errors.

Acquisition: 400 MHz or higher. 16 scans minimum. Temperature: 298 K.

Data Analysis & Assignments
The spectrum is characterized by a symmetric resorcinol pattern and distinct labile proton

environments.

Table 1: 1H NMR Chemical Shifts (400 MHz, DMSO-

)
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Shift (

, ppm)
Multiplicity Integral Assignment

Mechanistic
Insight

11.05 ± 0.2 Broad Singlet 1H -NH-OH

Hydroxamic NH.

Highly

deshielded due

to anisotropy of

the carbonyl and

H-bonding.

9.45 ± 0.1 Broad Singlet 2H Ar-OH (3,5)

Phenolic protons.

Chemical shift

confirms the

resorcinol core

integrity.

8.90 ± 0.2 Broad Singlet 1H -NH-OH

Hydroxamic OH.

Distinct from

phenolic OH;

often broader

due to rapid

exchange.

6.65 ± 0.05
Doublet (

Hz)
2H Ar-H (2,6)

Ortho to

carbonyl.

Deshielded

relative to H-4

due to the

electron-

withdrawing

hydroxamic

group.

6.35 ± 0.05
Triplet (

Hz)
1H Ar-H (4)

Para to carbonyl.

Shielded by the

two ortho

electron-donating

-OH groups.
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Self-Validating Check: The coupling constant (

) between H-4 and H-2,6 must be identical (

Hz), confirming the meta relationship. If H-4 appears as a singlet or broad peak,

check for paramagnetic impurities or poor shimming.

ESI-MS/MS Characterization
Electrospray Ionization (ESI) in Negative Mode is the authoritative method for this compound.

The phenolic and hydroxamic protons are acidic, allowing for facile deprotonation to

.

Experimental Protocol
Ionization: ESI Negative Mode (

).[1]

Capillary Voltage: 2.5 – 3.0 kV (Soft ionization to prevent in-source fragmentation).

Cone Voltage: 20–30 V.

Flow Rate: 5–10

L/min (Direct Infusion).

Fragmentation Pathway (MS/MS of m/z 168)
The fragmentation of hydroxamic acids is diagnostic. The "Lossen-like" rearrangement is a key

feature in the gas phase.

Table 2: MS/MS Transition Data (Precursor m/z 168)
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Product Ion (m/z) Neutral Loss Fragment Identity Mechanism

168 -

Deprotonated

Molecular Ion (Stable

base peak).

151 17 Da
Cleavage of the N-O

bond.

135 33 Da

Diagnostic: Loss of

Hydroxylamine. Often

involves

rearrangement to an

isocyanate-like

species.

124 44 Da

Decarboxylation

(suggests hydrolysis

impurity or

rearrangement).

107 61 Da

Resorcinol radical

anion (Loss of

CONHOH).

Visualized Fragmentation Logic
The following diagram illustrates the primary dissociation pathways observed in the collision

cell (CID).

Precursor Ion [M-H]-
m/z 168

Fragment m/z 151
[M-H-OH]-

 N-O Cleavage (-17)

Fragment m/z 135
[M-H-NH2OH]-

 Lossen Rearrangement (-33)

Fragment m/z 107
[M-H-CONHOH]-

 C-C Cleavage (-61)
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Figure 2: ESI(-) MS/MS Fragmentation Pathway. The transition 168

135 is the primary quantifier transition.

Troubleshooting & Impurity Profiling
In drug development, distinguishing the active hydroxamic acid from its metabolic or hydrolytic

byproducts is vital.

Impurity A (3,5-Dihydroxybenzoic Acid):

NMR: No broad NH/OH signals at 9-11 ppm. Aromatic protons shift slightly downfield.

MS: Parent ion m/z 153

.

Impurity B (Methyl Ester):

NMR: Sharp singlet at

3.8 ppm (

).

MS: Parent ion m/z 167

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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